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LC-MS/MS method for detecting Spinetoram J
residues
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Compound of Interest

Compound Name: Spinetoram J

Cat. No.: B070859

Experimental Protocols
Reagents and Materials

e Solvents: Acetonitrile (ACN), Methanol (MeOH), Ethyl Acetate (EA) (all LC-MS grade)
o Water: Deionized or Milli-Q water

e Reagents: Ammonium acetate, Formic acid

o Standards: Certified reference material of Spinetoram J

e dSPE Sorbents: Primary Secondary Amine (PSA),

 To cite this document: BenchChem. [LC-MS/MS method for detecting Spinetoram J
residues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070859#|c-ms-ms-method-for-detecting-spinetoram-
j-residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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